Cas no 478040-09-4 ((E)-1-Morpholino-3-(3-quinolinyl)-2-propen-1-one)

• Product Name: (E)-1-Morpholino-3-(3-quinolinyl)-2-propen-1-one
• CAS No: 478040-09-4
• MF: C₁₆H₁₆N₂O₂
• MW: 268.310443878174
• MDL: MFCD02186145
• CID: 5032506
• Update Time: 2025-10-28

(E)-1-Morpholino-3-(3-quinolinyl)-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-1-morpholino-3-(3-quinolinyl)-2-propen-1-one
• (2E)-1-(morpholin-4-yl)-3-(quinolin-3-yl)prop-2-en-1-one
• (E)-1-Morpholino-3-(3-quinolinyl)-2-propen-1-one

• MDL： MFCD02186145
• Inchi： 1S/C16H16N2O2/c19-16(18-7-9-20-10-8-18)6-5-13-11-14-3-1-2-4-15(14)17-12-13/h1-6,11-12H,7-10H2/b6-5+
• InChI Key： RLENEDMJAQCRNI-AATRIKPKSA-N
• SMILES： O1CCN(C(/C=C/C2=CN=C3C=CC=CC3=C2)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 364
• XLogP3: 1.7
• Topological Polar Surface Area: 42.4

Additional information on (E)-1-Morpholino-3-(3-quinolinyl)-2-propen-1-one

(E)-1-Morpholino-3-(3-quinolinyl)-2-propen-1-one: A Comprehensive Overview

(E)-1-Morpholino-3-(3-quinolinyl)-2-propen-1-one, identified by the CAS Registry Number 478040-09-4, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a morpholine ring with a quinoline moiety, linked through a conjugated enone system. The (E) configuration of the double bond plays a crucial role in determining its physical and chemical properties, as well as its biological activity.

The synthesis of (E)-1-Morpholino-3-(3-quinolinyl)-2-propen-1-one involves a series of carefully designed organic reactions, including nucleophilic substitutions, condensations, and oxidation steps. Recent advancements in asymmetric synthesis have enabled researchers to achieve higher enantioselectivity in the preparation of this compound, which is particularly important for its potential application in chiral drug development.

One of the most promising applications of this compound lies in its potential as a pharmacological agent. Studies have shown that (E)-1-Morpholino-3-(3-quinolinyl)-2-propen-1-one exhibits significant antioxidant and anti-inflammatory properties, making it a candidate for the development of novel therapeutic agents targeting chronic diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, its ability to modulate key cellular pathways involved in cancer progression has been highlighted in recent research.

The structural features of this compound are particularly intriguing from a medicinal chemistry perspective. The morpholine ring contributes to its lipophilicity and bioavailability, while the quinoline moiety introduces aromaticity and potential hydrogen bonding capabilities. The conjugated enone system not only enhances the compound's stability but also serves as a reactive site for further functionalization, enabling researchers to explore its versatility in drug design.

Recent studies have also focused on the pharmacokinetic profile of (E)-1-Morpholino-3-(3-quinolinyl)-2-propen-1-one. Preclinical data indicate that the compound demonstrates favorable absorption and distribution properties, with moderate clearance rates that suggest potential suitability for oral administration. However, further investigations are required to fully understand its metabolic pathways and long-term safety profile.

In terms of toxicity studies, preliminary findings suggest that (E)-1-Morpholino-3-(3-quinolinyl)-2-propen-1-one exhibits low acute toxicity at therapeutic doses. However, chronic toxicity studies are still underway to assess its long-term effects on various organ systems. These studies are critical for determining the safety margins and potential clinical applications of this compound.

The discovery and development of (E)-1-Morpholino-3-(3-quinolinyl)-2-propen-1-one represent a significant advancement in the field of heterocyclic chemistry. Its unique combination of structural features and biological activities positions it as a valuable tool for exploring novel therapeutic strategies. As research continues to unfold, this compound holds immense promise for contributing to the development of innovative pharmaceuticals that address unmet medical needs.

In conclusion, (E)-1-Morpholino-3-(3-quinolinyl)-2-propen-1-one, with its CAS number 478040-09-4, stands at the forefront of contemporary chemical research. Its structural complexity, coupled with its diverse biological activities, makes it an invaluable subject for further investigation. As scientists continue to unravel its potential applications, this compound is poised to play a pivotal role in advancing both chemical science and medical therapeutics.